Cas no 1261962-27-9 (5-(2-Chloro-5-hydroxyphenyl)picolinic acid)

• Product Name: 5-(2-Chloro-5-hydroxyphenyl)picolinic acid
• CAS No: 1261962-27-9
• MF: C₁₂H₈ClNO₃
• MW: 249.649822235107
• MDL: MFCD18317691
• CID: 5187779
• Update Time: 2025-06-14

5-(2-Chloro-5-hydroxyphenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-Chloro-5-hydroxyphenyl)picolinic acid
• 2-Pyridinecarboxylic acid, 5-(2-chloro-5-hydroxyphenyl)-

• MDL： MFCD18317691
• Inchi： 1S/C12H8ClNO3/c13-10-3-2-8(15)5-9(10)7-1-4-11(12(16)17)14-6-7/h1-6,15H,(H,16,17)
• InChI Key： XXGJBNCYPAAVTR-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C1C=NC(C(=O)O)=CC=1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 287
• XLogP3: 2.6
• Topological Polar Surface Area: 70.4

Additional information on 5-(2-Chloro-5-hydroxyphenyl)picolinic acid

Comprehensive Overview of 5-(2-Chloro-5-hydroxyphenyl)picolinic acid (CAS No. 1261962-27-9): Properties, Applications, and Research Insights

5-(2-Chloro-5-hydroxyphenyl)picolinic acid (CAS No. 1261962-27-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound, characterized by a picolinic acid backbone substituted with a chloro-hydroxyphenyl group, exhibits versatile reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "picolinic acid derivatives", "chloro-hydroxyphenyl synthesis", and "CAS 1261962-27-9 applications", reflecting its growing relevance in drug discovery and material science.

The molecular structure of 5-(2-Chloro-5-hydroxyphenyl)picolinic acid combines aromatic and heterocyclic motifs, which are pivotal in modulating biological activity. Recent studies highlight its potential as a building block for designing enzyme inhibitors and ligands for metal-organic frameworks (MOFs). With the rise of green chemistry trends, this compound's efficient synthesis routes—such as Pd-catalyzed cross-coupling or microwave-assisted reactions—are frequently discussed in academic forums. Users often inquire about "sustainable synthesis of picolinic acid derivatives" or "biodegradability of chloro-aromatics", aligning with global sustainability goals.

In the pharmaceutical sector, CAS 1261962-27-9 is explored for its bioactive properties, particularly in targeting inflammatory pathways. Its hydroxyphenyl moiety is associated with antioxidant potential, while the chloro substitution enhances metabolic stability—a feature highly sought after in drug design. Queries like "picolinic acid in CNS drug development" or "chloro-hydroxyphenyl pharmacokinetics" dominate niche search engines, underscoring its therapeutic promise. Additionally, computational tools like molecular docking are increasingly used to predict its interactions with biological targets.

Beyond life sciences, 5-(2-Chloro-5-hydroxyphenyl)picolinic acid finds utility in material science, particularly in developing fluorescent probes and coordination polymers. Its ability to chelate metals makes it a candidate for sensor technologies, addressing demands for environmental monitoring solutions. Searches for "picolinic acid-based sensors" or "heavy metal detection methods" correlate with these applications. The compound's photophysical properties are also under investigation for OLED and photocatalysis research, tapping into the booming renewable energy sector.

Quality control and analytical characterization of CAS 1261962-27-9 rely on advanced techniques like HPLC-MS, NMR spectroscopy, and X-ray crystallography. Laboratories prioritize keywords such as "purity analysis of picolinic acids" and "spectroscopic data interpretation", emphasizing the need for precise standardization. Regulatory compliance, especially concerning REACH and ICH guidelines, further drives discussions around safe handling and storage protocols.

In summary, 5-(2-Chloro-5-hydroxyphenyl)picolinic acid (CAS No. 1261962-27-9) bridges multiple disciplines, from medicinal chemistry to advanced materials. Its adaptability to green synthesis methods and alignment with precision medicine trends position it as a compound of enduring scientific and industrial interest. As research evolves, so will its applications—answering tomorrow's challenges in health and technology.